N-(4-fluoro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C21H15F2N3O2S/c1-12-8-15(23)6-7-17(12)25-18(27)9-26-11-24-19-16(10-29-20(19)21(26)28)13-2-4-14(22)5-3-13/h2-8,10-11H,9H2,1H3,(H,25,27)
• InChI Key: GRXZDOOVMNZULI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F
• Molecular Formula: C21H15F2N3O2S
• Molecular Weight: 411.4 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C21H15F2N3O2S and its molecular weight is 411.43. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Activity

N-(4-fluoro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide and its derivatives are frequently synthesized and characterized for various biological activities. For example, compounds closely related to N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide, a compound structurally similar to the target molecule, have been synthesized and biologically evaluated for their potential to bind to the translocator protein 18 kDa (TSPO). These compounds are recognized as early biomarkers of neuroinflammatory processes and have shown promising results in in vitro studies (Damont et al., 2015).

Radiosynthesis and Imaging Applications

The compound has potential applications in radiolabeling and imaging. A study described the synthesis of DPA-714 (a related compound) and its tosyloxy derivative as precursors for labeling with fluorine-18. The synthesized [18F]DPA-714 was used for in vivo imaging using positron emission tomography (PET), showing its potential in neuroinflammation and oncology studies (Dollé et al., 2008).

Structural Analysis and Interaction Studies

The molecule has been the subject of structural analysis and interaction studies. Crystal structures of related compounds have been analyzed to understand the conformation and interactions at the molecular level. These studies provide valuable insights into the potential interaction mechanisms and stability of the compounds, which are crucial for their biological activity and pharmacokinetic properties (Subasri et al., 2016).